Cas no 29640-98-0 (5-Fluoro-2-nitrophenylacetic acid)

5-Fluoro-2-nitrophenylacetic acid is a fluorinated nitrophenyl derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a fluorine substituent and a nitro group on the aromatic ring—make it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry. The carboxylic acid moiety enhances its reactivity, enabling facile derivatization into esters, amides, or other functionalized compounds. This compound is often employed in the synthesis of biologically active molecules due to its electron-withdrawing properties, which influence reactivity and binding interactions. Its high purity and stability under standard conditions further support its use in precision applications.
5-Fluoro-2-nitrophenylacetic acid structure
29640-98-0 structure
Product Name:5-Fluoro-2-nitrophenylacetic acid
CAS No:29640-98-0
MF:C8H6FNO4
MW:199.135945796967
MDL:MFCD07787601
CID:88830
PubChem ID:10397854
Update Time:2025-10-29

5-Fluoro-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Fluoro-2-nitrophenyl)acetic acid
    • 5-Fluoro-2-nitrophenylacetic Acid
    • 2-(5-fluoro-2-nitrophenyl)acetic acid
    • (5-FLUORO-2-NITRO-PHENYL)-ACETIC ACID
    • 5-Fluor-2-nitrophenylessigsaeure
    • Benzeneacetic acid, 5-fluoro-2-nitro-
    • 5-fluoro-2-nitrophenylaceticacid
    • 2-nitro-5-fluoro phenyl acetic acid
    • HOWBVGXZCYNPOU-UHFFFAOYSA-N
    • BCP05240
    • 5-fluoro-2-nitro-phenylacetic acid
    • 2-nitro-5-fluoro phenylacetic acid
    • (2-Nitro-5-fluorophenyl)acetic a
    • F1140
    • DTXSID20439232
    • (5-Fluoro-2-nitrophenyl)aceticacid
    • SY003032
    • GS-4145
    • AM84161
    • FT-0647621
    • CS-W005783
    • SCHEMBL3396060
    • MFCD07787601
    • EN300-187986
    • 29640-98-0
    • AKOS005257614
    • 5-Fluoro-2-nitrophenylacetic acid
    • MDL： MFCD07787601
    • Inchi： 1S/C8H6FNO4/c9-6-1-2-7(10(13)14)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key： HOWBVGXZCYNPOU-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.02800
  • Monoisotopic Mass: 199.02808583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.498
  • Melting Point: 153.0 to 157.0 deg-C
  • Boiling Point: 343.6℃ at 760 mmHg
  • Flash Point: 161.6℃
  • Refractive Index: 1.575
  • PSA: 83.12000
  • LogP: 1.88420
  • Solubility: Not determined

5-Fluoro-2-nitrophenylacetic acid Security Information

5-Fluoro-2-nitrophenylacetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Fluoro-2-nitrophenylacetic acid Pricemore >>

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